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According to the Brønsted-Lowry definition, an acid is a proton (H⁺) donor, and a base is a proton acceptor.

When an acid donates a proton, it forms its conjugate base [1].

Acid Dissociation Reaction: HBrO₄ → H⁺ + BrO₄⁻
Perbromic acid is a monoprotic acid, meaning each molecule can donate only one proton [1].

The following diagram illustrates this proton transfer and the resulting relationship:
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Properties of Perbromic Acid and Perbromate

Perbromic acid is the most unstable of the halogen(VII) oxoacids and a powerful oxidizer [2]. The table

below summarizes key properties:
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Property Perbromic Acid (HBrO₄) Perbromate Ion (BrO₄⁻)

Chemical
Formula

HBrO₄ [2] BrO₄⁻ [2]

Oxidation State
of Br

+7 [2] +7

Stability Unstable; decomposes to bromic acid
and oxygen [2]

More stable than the acid; typically
exists in salt form [2]

Primary Hazards Powerful oxidizer, corrosive, irritant [2] Salts are generally more stable, but still
strong oxidizers

Handling and Safety Considerations

Working with perbromic acid and its derivatives requires extreme caution. Perbromic acid is a powerful

oxidizer and can react violently with reducing and flammable materials [2] [3]. It is also highly corrosive

and an irritant, posing dangers to the skin, eyes, and respiratory tract [2]. Always use appropriate personal

protective equipment (PPE) and handle it in a fume hood [3].
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conjugate-base-of-perbromic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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